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Compound of Interest

Compound Name:
4-Oxo-1-(p-

tolyl)cyclohexanecarbonitrile

CAS No.: 65619-01-4

Cat. No.: B1601476

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile is a bifunctional molecule containing both a ketone

and a nitrile group, making it a valuable intermediate in synthetic organic chemistry and drug

discovery. Its arylcyclohexanone core is a feature in some pharmacologically active molecules.

[1] The presence of both a nucleophilic nitrile and an electrophilic ketone allows for a diverse

range of chemical transformations. These application notes provide a comprehensive guide to

the safe storage and handling of this compound, ensuring its integrity for research and

development activities. The protocols outlined are based on established best practices for

handling related chemical classes, including cyclic ketones and organonitriles.

Chemical and Physical Properties
A summary of the known and inferred properties of 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile
and related compounds is presented below.
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Property Value/Information Source(s)

Molecular Formula C₁₄H₁₅NO Inferred from structure

Molecular Weight 213.28 g/mol Inferred from structure

Appearance

Likely a white to off-white or

pale yellow solid or crystalline

powder.

Storage Temperature
2-8°C recommended for

similar compounds.
[2]

Key Functional Groups Ketone, Nitrile, Aryl group Inferred from structure

Health and Safety Information
While a specific Safety Data Sheet (SDS) for 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile is not

readily available, the hazard profile can be inferred from related compounds containing ketone

and nitrile functionalities.

Pictograms (Inferred from related compounds):

⚠️

Signal Word (Inferred): WARNING[2]

Potential Hazard Statements (Inferred from related compounds):

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[2]
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Precautionary Statements (Inferred from related compounds):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

Storage Protocols
Proper storage is critical to maintain the chemical integrity of 4-Oxo-1-(p-
tolyl)cyclohexanecarbonitrile. The presence of a ketone group suggests potential for

degradation over time.

Recommended Storage Conditions:

Temperature: Store in a refrigerator at 2-8°C.[2] For long-term storage, consider

temperatures as low as -20°C to minimize degradation, a practice recommended for some

unstable ketone bodies.[4][5]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation

and moisture-related degradation.

Container: Use a tightly sealed, amber glass vial to protect from light and moisture.

Location: Store in a designated, well-ventilated, and dry chemical storage area away from

incompatible materials.
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Incompatible Materials:

Strong Oxidizing Agents: May react exothermically.[6]

Strong Reducing Agents: Can reduce the ketone functionality.

Strong Acids and Bases: May catalyze degradation or unwanted reactions.

Heat and Ignition Sources: Ketones can be flammable, so avoid storage near heat, sparks,

or open flames.[6][7]

4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile
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Caption: Recommended storage protocol for 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile.

Handling Protocols
Due to the potential hazards associated with nitrile and ketone compounds, strict adherence to

safety protocols during handling is mandatory.

1. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required.

Hand Protection: Wear chemically resistant gloves. Thin, disposable nitrile gloves offer

splash protection but should be changed immediately upon contamination.[8] For more
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extensive handling, consider thicker nitrile or butyl rubber gloves.

Body Protection: A laboratory coat must be worn.

Respiratory Protection: All handling of the solid compound or its solutions should be

performed in a certified chemical fume hood to avoid inhalation of dust or vapors.[6]

2. Weighing and Transferring:

Perform all weighing and transfers within a chemical fume hood.

Use a spatula for transferring the solid to minimize dust generation.

Ensure all containers are clearly labeled.

3. Solution Preparation:

When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

Ensure the chosen solvent is dry and appropriate for the intended application.
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Caption: Safe handling workflow for 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile.

Emergency Procedures
Spill Response:

Evacuate the immediate area and alert colleagues.
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Wear appropriate PPE, including respiratory protection if necessary.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

First Aid:

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Waste Disposal
All waste containing 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile, including empty containers,

contaminated absorbent materials, and unused compound, must be disposed of as hazardous

chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Conclusion
While 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile is a valuable research compound, its

handling and storage require careful attention to safety and chemical stability. By adhering to

these protocols, researchers can ensure the integrity of the compound and maintain a safe

laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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